zearalenone-4-sulfate
zearalenone-4-sulfate
Brand Name:
Vulcanchem
CAS No.:
132505-04-5
VCID:
VC0236646
InChI:
InChI=1S/C18H22O8S/c1-12-6-5-9-14(19)8-4-2-3-7-13-10-15(26-27(22,23)24)11-16(20)17(13)18(21)25-12/h3,7,10-12,20H,2,4-6,8-9H2,1H3,(H,22,23,24)/b7-3-/t12-/m0/s1
SMILES:
CC1CCCC(=O)CCCC=CC2=C(C(=CC(=C2)OS(=O)(=O)O)O)C(=O)O1
Molecular Formula:
C10H14N2O4S
Molecular Weight:
398.4 g/mol
zearalenone-4-sulfate
CAS No.: 132505-04-5
Main Products
VCID: VC0236646
Molecular Formula: C10H14N2O4S
Molecular Weight: 398.4 g/mol
| CAS No. | 132505-04-5 |
|---|---|
| Product Name | zearalenone-4-sulfate |
| Molecular Formula | C10H14N2O4S |
| Molecular Weight | 398.4 g/mol |
| IUPAC Name | [(4S,12Z)-18-hydroxy-4-methyl-2,8-dioxo-3-oxabicyclo[12.4.0]octadeca-1(14),12,15,17-tetraen-16-yl] hydrogen sulfate |
| Standard InChI | InChI=1S/C18H22O8S/c1-12-6-5-9-14(19)8-4-2-3-7-13-10-15(26-27(22,23)24)11-16(20)17(13)18(21)25-12/h3,7,10-12,20H,2,4-6,8-9H2,1H3,(H,22,23,24)/b7-3-/t12-/m0/s1 |
| Standard InChIKey | GQAJNGUAQKYPCH-MIBUCLJRSA-N |
| Isomeric SMILES | C[C@H]1CCCC(=O)CCC/C=C\C2=C(C(=CC(=C2)OS(=O)(=O)O)O)C(=O)O1 |
| SMILES | CC1CCCC(=O)CCCC=CC2=C(C(=CC(=C2)OS(=O)(=O)O)O)C(=O)O1 |
| Canonical SMILES | CC1CCCC(=O)CCCC=CC2=C(C(=CC(=C2)OS(=O)(=O)O)O)C(=O)O1 |
| Synonyms | zearalenone-4-sulfate |
| PubChem Compound | 6439336 |
| Last Modified | Nov 11 2021 |
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